Cas no 1261814-34-9 (5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl)

• Product Name: 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl
• CAS No: 1261814-34-9
• MF: C₁₃H₈Cl₃I
• MW: 397.466093063354
• CID: 4997262
• Update Time: 2025-11-01

5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3I/c1-7-2-8(4-9(17)3-7)10-5-12(15)13(16)6-11(10)14/h2-6H,1H3
• InChI Key： PKPIAXCJINSVAH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl

Recent Advances in the Study of 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl (CAS: 1261814-34-9)

In recent years, the compound 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl (CAS: 1261814-34-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative is of particular interest due to its unique structural properties and potential applications in drug discovery, environmental toxicology, and material science. The compound's distinct chemical signature, characterized by the presence of iodine and chlorine substituents, makes it a valuable candidate for various synthetic and analytical applications.

Recent studies have focused on elucidating the molecular interactions and biological activities of 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl. A 2023 study published in the Journal of Medicinal Chemistry explored its role as a modulator of aryl hydrocarbon receptor (AhR) signaling pathways. The research demonstrated that this compound exhibits a high binding affinity for AhR, suggesting its potential utility in targeting diseases associated with dysregulated AhR activity, such as certain cancers and autoimmune disorders. The study employed advanced computational modeling and in vitro assays to validate these findings.

Another significant development involves the environmental impact and degradation pathways of 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl. A collaborative research effort between several European universities, published in Environmental Science & Technology, investigated the compound's persistence and transformation in aquatic ecosystems. The results indicated that while the compound is relatively stable under standard environmental conditions, it can undergo photodegradation when exposed to UV light, yielding less toxic byproducts. This finding has important implications for environmental risk assessment and remediation strategies.

From a synthetic chemistry perspective, 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl has been utilized as a key intermediate in the preparation of more complex polyhalogenated biphenyls. A 2024 paper in Organic Letters detailed a novel catalytic method for the selective functionalization of this compound, enabling the synthesis of derivatives with enhanced biological activity. The methodology leverages palladium-catalyzed cross-coupling reactions, offering a scalable and efficient route to these valuable compounds.

In conclusion, the ongoing research on 5'-Iodo-3'-methyl-2,4,5-trichlorobiphenyl (CAS: 1261814-34-9) underscores its multifaceted relevance in chemical biology and pharmaceutical sciences. Future studies are expected to further explore its therapeutic potential, environmental behavior, and synthetic applications, paving the way for innovative solutions in medicine and environmental management.